Cas no 903185-07-9 (3-(4-methoxyphenyl)-7-{2-4-(4-methoxyphenyl)piperazin-1-ylethoxy}-4H-chromen-4-one)

• Product Name: 3-(4-methoxyphenyl)-7-{2-4-(4-methoxyphenyl)piperazin-1-ylethoxy}-4H-chromen-4-one
• CAS No: 903185-07-9
• MF: C₂₉H₃₀N₂O₅
• MW: 486.558907985687
• CID: 5425673
• Update Time: 2025-08-05

3-(4-methoxyphenyl)-7-{2-4-(4-methoxyphenyl)piperazin-1-ylethoxy}-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-7-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethoxy]chromen-4-one
• 3-(4-methoxyphenyl)-7-{2-4-(4-methoxyphenyl)piperazin-1-ylethoxy}-4H-chromen-4-one

• Inchi： 1S/C29H30N2O5/c1-33-23-7-3-21(4-8-23)27-20-36-28-19-25(11-12-26(28)29(27)32)35-18-17-30-13-15-31(16-14-30)22-5-9-24(34-2)10-6-22/h3-12,19-20H,13-18H2,1-2H3
• InChI Key： FQVCTWISZIGPGY-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCCN3CCN(C4=CC=C(OC)C=C4)CC3)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(4-methoxyphenyl)-7-{2-4-(4-methoxyphenyl)piperazin-1-ylethoxy}-4H-chromen-4-one

Professional Introduction to Compound with CAS No. 903185-07-9 and Product Name: 3-(4-methoxyphenyl)-7-{2-4-(4-methoxyphenyl)piperazin-1-ylethoxy}-4H-chromen-4-one

The compound in question, identified by the CAS No. 903185-07-9, is a highly specialized chemical entity belonging to the class of chromen-4-one derivatives. This compound, commercially available under the product name 3-(4-methoxyphenyl)-7-{2-4-(4-methoxyphenyl)piperazin-1-ylethoxy}-4H-chromen-4-one, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of a piperazine moiety and a methoxyphenyl group at specific positions in its molecular framework suggests a high degree of functional complexity, which is often exploited in drug design to modulate receptor interactions and enhance pharmacological efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of chromenone derivatives as scaffolds for developing novel therapeutic agents. These compounds are particularly interesting because they can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in the molecule under discussion, particularly the 4-methoxyphenyl group and the piperazinyl ethoxy side chain, is believed to contribute to its unique pharmacological profile. This structure not only enhances solubility and bioavailability but also allows for selective binding to biological targets, making it a promising candidate for further investigation.

In the context of contemporary research, there has been a growing interest in developing small molecules that can modulate neurotransmitter systems. The piperazine ring in this compound is known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are critical for regulating mood, cognition, and motor function. The methoxy substitution on the phenyl ring further fine-tunes the electronic properties of the molecule, potentially enhancing its interaction with these receptors. Such modifications are often employed in the design of drugs targeting central nervous system (CNS) disorders.

Moreover, the chromen-4-one core of this compound has been extensively studied for its potential therapeutic applications. Chromenones are known for their ability to inhibit various enzymes and receptors involved in inflammation and oxidative stress. For instance, some chromenone derivatives have shown promise in preclinical studies as inhibitors of lipoxygenase and cyclooxygenase enzymes, which are key mediators of inflammatory responses. The structural features of this particular chromenone derivative may confer similar inhibitory properties, making it a valuable tool for investigating novel anti-inflammatory therapies.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a methoxyphenyl group, a piperazinyl ethoxy side chain, and a chromen-4-one core creates a molecular structure that is both complex and highly functionalized. This complexity allows for multiple points of interaction with biological targets, which can be exploited to develop drugs with enhanced potency and selectivity. In recent years, there has been a trend towards designing molecules with multiple binding sites to improve pharmacological outcomes. This compound exemplifies such an approach by integrating several pharmacophoric elements into a single molecular framework.

From a synthetic chemistry perspective, the preparation of this compound involves multiple steps that showcase modern techniques in organic synthesis. The introduction of the piperazinyl ethoxy group requires careful control over reaction conditions to ensure high yield and purity. Additionally, the methoxylation of the phenyl ring must be performed under conditions that prevent unwanted side reactions. These synthetic challenges highlight the expertise required to produce such complex molecules on an industrial scale.

The biological evaluation of this compound has already begun in several research laboratories. Initial studies have shown promising results in cell-based assays, where it demonstrated inhibitory activity against certain enzymes relevant to inflammation and neurodegeneration. These findings are particularly exciting because they suggest that this compound may have therapeutic potential in treating diseases associated with these pathways. Further preclinical studies are underway to validate these initial observations and to explore additional biological activities.

In conclusion, the compound with CAS No. 903185-07-9, known as 3-(4-methoxyphenyl)-7-{2-4-(4-methoxyphenyl)piperazin-1-ylethoxy}-4H-chromen-4-one, represents an exciting development in pharmaceutical chemistry. Its unique structural features, including the presence of a methoxyphenyl group, a piperazine moiety, and a chromenone core, make it a promising candidate for further research into novel therapeutic agents. The ongoing studies into its biological activities suggest that it may have significant applications in treating various diseases, particularly those involving inflammation and neurodegeneration. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug development efforts.